H-D-Phe-AMC hydrochloride

• IUPAC Name: (2R)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-3-phenylpropanamide;hydrochloride
• InChI: InChI=1S/C19H18N2O3.ClH/c1-12-9-18(22)24-17-11-14(7-8-15(12)17)21-19(23)16(20)10-13-5-3-2-4-6-13;/h2-9,11,16H,10,20H2,1H3,(H,21,23);1H/t16-;/m1./s1
• InChI Key: DRCLWALSXXXJCV-PKLMIRHRSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CC3=CC=CC=C3)N.Cl
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@@H](CC3=CC=CC=C3)N.Cl
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol
• CAS No.: 1998700-96-1

Description

H-D-Phe-AMC hydrochloride is a compound with the molecular formula C19H18N2O3·HCl and a molecular weight of 358.50. It falls under the category of D-Amino Acids.

Molecular Structure Analysis

The InChI string for this compound is InChI=1S/C19H18N2O3.ClH/c1-12-9-18(22)24-17-11-14(7-8-15(12)17)21-19(23)16(20)10-13-5-3-2-4-6-13;/h2-9,11,16H,10,20H2,1H3,(H,21,23);1H/t16-;/m1./s1. The Canonical SMILES string is CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CC3=CC=CC=C3)N.Cl.

It should be stored at 2-8 °C.

Mechanism of Action

Target of Action

H-D-Phe-amc hydrochloride primarily targets Trypsin-Like Serine Proteases (TLPs) . TLPs play widespread and diverse roles in a host of physiological and pathological processes including clot dissolution, extracellular matrix remodeling, infection, angiogenesis, wound healing, and tumor invasion/metastasis .

Mode of Action

The compound acts as a substrate for these enzymes . When proteolytic lysis occurs by proteases such as TLPs, the compound liberates AMC (7-amino-4-methylcoumarin) , resulting in increased fluorescence in the enzymatic reaction . This fluorescence can be used to measure the activity of the enzymes.

Biochemical Pathways

The biochemical pathways affected by this compound are those involving the Trypsin-Like Serine Proteases . These enzymes are involved in a variety of physiological and pathological processes, including the coagulation cascade and the complement system .

Pharmacokinetics

The solubility of the compound in methanol is reported to be 20 mg/ml , which could influence its absorption and distribution in the body.

Result of Action

The primary result of the action of this compound is the prolongation of tail-flick latency when administered in the dose range of 0.01 – 5 mg/kg . This suggests that the compound has an analgesic effect, as the tail-flick test is a measure of pain response in animals .

Biochemical Analysis

Cellular Effects

The effects of H-D-Phe-amc hydrochloride on various types of cells and cellular processes are complex and multifaceted It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound involves a range of interactions at the molecular level . These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The exact nature of these interactions and their implications for the function of this compound remain areas of active research.

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses

Metabolic Pathways

This compound is involved in various metabolic pathways It interacts with several enzymes and cofactors, and may also influence metabolic flux or metabolite levels

Transport and Distribution

The transport and distribution of this compound within cells and tissues are complex processes It may interact with various transporters or binding proteins, and these interactions could influence its localization or accumulation

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are important aspects of its biochemistry This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles